Cas no 1210360-66-9 (N-1-(thiophen-2-yl)propan-2-ylcyclobutanecarboxamide)

• Product Name: N-1-(thiophen-2-yl)propan-2-ylcyclobutanecarboxamide
• CAS No: 1210360-66-9
• MF: C₁₂H₁₇NOS
• MW: 223.334481954575
• CID: 6385254
• PubChem ID: 45554890
• Update Time: 2025-10-17

N-1-(thiophen-2-yl)propan-2-ylcyclobutanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-1-(thiophen-2-yl)propan-2-ylcyclobutanecarboxamide
• VU0521948-1
• Z365014846
• AB01005123-01
• N-(1-thiophen-2-ylpropan-2-yl)cyclobutanecarboxamide
• 1210360-66-9
• N-[1-(thiophen-2-yl)propan-2-yl]cyclobutanecarboxamide
• F5831-2248
• AKOS024520192
• N-(1-(thiophen-2-yl)propan-2-yl)cyclobutanecarboxamide

• Inchi： 1S/C12H17NOS/c1-9(8-11-6-3-7-15-11)13-12(14)10-4-2-5-10/h3,6-7,9-10H,2,4-5,8H2,1H3,(H,13,14)
• InChI Key： YQHLGVIVFJEGCH-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC(C)NC(C1CCC1)=O

Computed Properties

• Exact Mass: 223.10308534g/mol
• Monoisotopic Mass: 223.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 57.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on N-1-(thiophen-2-yl)propan-2-ylcyclobutanecarboxamide

Comprehensive Overview of N-1-(thiophen-2-yl)propan-2-ylcyclobutanecarboxamide (CAS No. 1210360-66-9)

N-1-(thiophen-2-yl)propan-2-ylcyclobutanecarboxamide (CAS No. 1210360-66-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique thiophene and cyclobutane moieties, presents a fascinating case study for researchers exploring novel drug candidates and bioactive molecules. Its molecular structure combines a thiophene ring, a propan-2-yl group, and a cyclobutanecarboxamide functional group, making it a versatile intermediate in synthetic chemistry.

The growing interest in N-1-(thiophen-2-yl)propan-2-ylcyclobutanecarboxamide is driven by its potential applications in medicinal chemistry. Researchers are particularly intrigued by its structural similarity to compounds used in central nervous system (CNS) drug development. The thiophene component, a common feature in many FDA-approved drugs, enhances the compound's bioavailability and metabolic stability. Meanwhile, the cyclobutanecarboxamide group offers opportunities for further functionalization, enabling the creation of derivatives with tailored pharmacological properties.

In recent years, the demand for N-1-(thiophen-2-yl)propan-2-ylcyclobutanecarboxamide has increased due to its role in developing small molecule therapeutics. The compound's ability to interact with various biological targets makes it a valuable scaffold for designing enzyme inhibitors and receptor modulators. Its CAS number 1210360-66-9 is frequently searched in scientific databases, reflecting its importance in contemporary research. Additionally, the rise of AI-driven drug discovery has further highlighted the significance of such structurally diverse compounds in virtual screening and molecular docking studies.

The synthesis of N-1-(thiophen-2-yl)propan-2-ylcyclobutanecarboxamide typically involves multi-step organic reactions, including amide bond formation and ring-closing strategies. Researchers often employ NMR spectroscopy and mass spectrometry to confirm its purity and structural integrity. The compound's physicochemical properties, such as solubility and stability, are critical parameters for its application in drug formulation. These characteristics are frequently discussed in forums and publications related to pharmaceutical R&D and preclinical studies.

Beyond pharmaceuticals, N-1-(thiophen-2-yl)propan-2-ylcyclobutanecarboxamide has potential applications in material science and catalysis. Its unique structure could contribute to the development of organic semiconductors or ligands for transition metal complexes. The compound's thiophene moiety is particularly relevant in the context of conductive polymers, a hot topic in renewable energy research. As industries seek sustainable alternatives, compounds like this are gaining traction in green chemistry initiatives.

The market for N-1-(thiophen-2-yl)propan-2-ylcyclobutanecarboxamide is expected to grow, driven by advancements in personalized medicine and targeted therapy. Its CAS No. 1210360-66-9 is increasingly referenced in patent applications, indicating its commercial potential. Researchers and manufacturers are exploring scalable synthesis methods to meet the rising demand from biotech startups and academic laboratories. The compound's versatility aligns with current trends in fragment-based drug design, making it a subject of ongoing investigation.

In conclusion, N-1-(thiophen-2-yl)propan-2-ylcyclobutanecarboxamide (CAS No. 1210360-66-9) represents a compelling example of modern chemical innovation. Its multifaceted applications in drug discovery, material science, and catalysis underscore its importance in scientific and industrial communities. As research continues to uncover new possibilities for this compound, its role in addressing global challenges in healthcare and sustainability will likely expand, solidifying its place in the future of chemistry.